7-((3,4-dichlorobenzyl)thio)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• IUPAC Name: 7-[(3,4-dichlorophenyl)methylsulfanyl]-3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C18H13Cl2N5OS/c1-26-13-5-3-12(4-6-13)25-17-16(23-24-25)18(22-10-21-17)27-9-11-2-7-14(19)15(20)8-11/h2-8,10H,9H2,1H3
• InChI Key: WRPWWESYSQVJEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3=C(C(=NC=N3)SCC4=CC(=C(C=C4)Cl)Cl)N=N2
• Molecular Formula: C18H13Cl2N5OS
• Molecular Weight: 418.3 g/mol

Description

7-((3,4-dichlorobenzyl)thio)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine is a useful research compound. Its molecular formula is C18H13Cl2N5OS and its molecular weight is 418.3. The purity is usually 95%.
BenchChem offers high-quality 7-((3,4-dichlorobenzyl)thio)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-((3,4-dichlorobenzyl)thio)-3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Investigations

• The synthesis of triazolopyrimidine derivatives, including variations with methoxyphenyl groups, has been a subject of study, demonstrating the synthetic routes to these compounds and their structural characteristics. For instance, research on azaindolizine compounds has shown alkyl rearrangement in triazolopyrimidines, indicating the complexity of their synthesis and the potential for diverse structural configurations (Makisumi & Kanō, 1963).

Biological Activity and Antimicrobial Potential

• Triazolopyrimidines have been evaluated for their biological activities, including antimicrobial and antioxidant activities. The synthesis of certain triazolopyrimidine compounds has led to the evaluation of their antimicrobial and antioxidant properties, suggesting the potential for these compounds in therapeutic applications (Gilava et al., 2020).

Antitumor Activity

• Research has also explored the antitumor activities of substituted triazolopyrimidin-6-sulfonamide derivatives, highlighting the potential of these compounds in cancer treatment. The synthesis of these compounds and their evaluation against various cancer cell lines indicate promising antitumor properties (Hafez & El-Gazzar, 2009).

Antimicrobial and Antifungal Properties

• Several studies have synthesized and evaluated triazolopyrimidine derivatives for their antimicrobial and antifungal activities. The results suggest that certain derivatives exhibit significant activity against bacterial and fungal strains, potentially offering new avenues for antimicrobial agent development (Kumar et al., 2009; Mabkhot et al., 2016).